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Compound of Interest

Compound Name: 2-(Octyloxy)acetic acid

CAS No.: 63632-58-6

Cat. No.: B1345089

Get Quote

Executive Summary & Chemical Identity
2-(Octyloxy)acetic acid (OAA) is an ether-linked carboxylic acid (C8-O-CH2-COOH) that

occupies a critical niche between traditional fatty acids (like Caprylic Acid) and synthetic

surfactants. Unlike esters, which are prone to hydrolysis, the ether linkage in OAA provides

metabolic stability and pH resilience, making it a superior candidate for lipophilic drug

conjugation and permeation enhancement in harsh physiological environments.

Core Value Proposition
Enhanced Acidity: The ether oxygen exerts an electron-withdrawing inductive effect (-I),

lowering the pKa compared to alkyl carboxylic acids (e.g., Octanoic acid), improving

solubility at physiological pH.

Metabolic Stability: Resistant to esterases, ensuring the lipophilic tail remains intact during

transport.

Surfactancy: Acts as a robust anionic surfactant with higher critical micelle concentration

(CMC) stability than corresponding fatty acid soaps.
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Mechanism of Action: The Ether Advantage
The efficacy of OAA is driven by its unique molecular architecture, which balances lipophilicity

(C8 tail) with a polar, ionizable head group (carboxylic acid), separated by an ether oxygen.

Mechanistic Pathway
Ionization: At physiological pH (7.4), OAA exists primarily as the carboxylate anion. The ether

oxygen stabilizes the negative charge via induction, making it a stronger acid than octanoic

acid.

Membrane Insertion: The C8 tail inserts into lipid bilayers. The ether oxygen can hydrogen

bond with lipid headgroups, disrupting packing more effectively than a simple alkyl chain.

Solubilization: As a surfactant, OAA forms micelles that encapsulate hydrophobic drugs. Its

lower Krafft point (compared to fatty acids) allows it to function in cooler or more diverse

formulation conditions.

Visualizing the Interaction
The following diagram illustrates the structural and functional differences between OAA and its

primary analog, Octanoic Acid.
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Figure 1: Mechanistic comparison of 2-(Octyloxy)acetic acid vs. Octanoic acid. The ether

linkage (blue path) confers stability and acidity advantages.
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The following table synthesizes physicochemical and biological data comparing OAA with

standard industry benchmarks.

Table 1: Physicochemical Profile & Performance Metrics
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Octanoic Acid
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C8-O-CH2-

COOH
C7-COOH

R-(OCH2CH2)n-

OCH2COOH

OAA is a

compact ether

acid.

pKa (Acid

Strength)
~3.5 - 3.8 (Est.) 4.89 ~3.0 - 4.0

OAA is more

ionized at skin

pH (5.5),

improving

solubility.

LogP

(Lipophilicity)
~2.5 - 2.8 3.05 Varies (High)

Slightly lower

LogP than

Octanoic acid

due to ether

oxygen; better

water solubility.

Metabolic

Stability
High (Ether link)

Low (Beta-

oxidation)
High

OAA resists rapid

degradation,

prolonging effect.

CMC (mM) ~15 - 20 mM
~350 mM (as

salt)
< 1 mM

OAA forms

micelles at much

lower
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than fatty acid

soaps.

Irritation
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conc.)
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Permeation Enhancement: OAA's lower pKa means it exists as an anion at physiological pH,

but its lipophilic tail allows it to disrupt lipid packing. Compared to Octanoic acid, it is less

likely to be metabolized by skin esterases or beta-oxidation enzymes immediately upon

entry.

Solubility: The ether oxygen increases water solubility, making OAA a better hydrotrope for

solubilizing poorly water-soluble drugs (BCS Class II/IV) than simple fatty acids.

Experimental Protocols for Validation
To validate the efficacy of OAA in your specific application, follow these standardized protocols.

Protocol A: Critical Micelle Concentration (CMC)
Determination
Objective: To determine the surfactant efficiency of OAA compared to Octanoic Acid.

Preparation: Prepare a 100 mM stock solution of 2-(Octyloxy)acetic acid in deionized water

(adjust pH to 7.0 with NaOH to ensure solubility).

Dilution: Create a serial dilution range from 0.1 mM to 50 mM.

Probe Addition: Add Pyrene (fluorescent probe) to each vial (final conc.

M).

Incubation: Shake at 25°C for 24 hours to reach equilibrium.

Measurement: Measure fluorescence emission spectra (excitation at 335 nm). Monitor the

ratio of intensities at 373 nm (

) and 384 nm (

).

Analysis: Plot

ratio vs. log concentration. The inflection point indicates the CMC.
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Expected Result: OAA CMC

15-20 mM; Octanoate CMC

300-400 mM.

Protocol B: In Vitro Skin Permeation (Franz Diffusion
Cell)
Objective: To assess OAA as a permeation enhancer for a model drug (e.g., Caffeine or

Ibuprofen).

Membrane: Use full-thickness porcine ear skin (dermatomed to 500 µm).

Donor Phase:

Test: Drug (1%) + OAA (1-5%) in Propylene Glycol/Water (50:50).

Control: Drug (1%) + Octanoic Acid (1-5%) in Propylene Glycol/Water (50:50).

Receptor Phase: PBS (pH 7.4) at 37°C, stirred at 600 rpm.

Sampling: Withdraw 200 µL aliquots at 0, 1, 2, 4, 8, 12, and 24 hours. Replace with fresh

buffer.

Quantification: Analyze drug concentration via HPLC-UV.

Calculation: Calculate Flux (

) and Enhancement Ratio (

).

Strategic Recommendations
Based on the comparative analysis, 2-(Octyloxy)acetic acid is recommended for:

Topical Formulations: When a permeation enhancer is needed that is more pH-stable and

soluble than fatty acids.
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Peptide Drug Conjugation: As a stable lipophilic tail to improve the half-life and membrane

permeability of hydrophilic peptides (the ether bond resists enzymatic cleavage better than

ester-linked fatty acids).

Surfactant Systems: In mild cleansing formulations or micellar drug delivery systems where

anionic stability is required at lower pH.
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Figure 2: Decision tree for selecting between OAA and Octanoic Acid in formulation design.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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